Cas no 2411223-98-6 (2-{(5-methyl-1,2-oxazol-3-yl)methyl(thiophen-3-yl)methylamino}ethane-1-sulfonyl fluoride)

• Product Name: 2-{(5-methyl-1,2-oxazol-3-yl)methyl(thiophen-3-yl)methylamino}ethane-1-sulfonyl fluoride
• CAS No: 2411223-98-6
• MF: C₁₂H₁₅FN₂O₃S₂
• MW: 318.387503862381
• CID: 5355344
• PubChem ID: 154880319
• Update Time: 2025-06-09

2-{(5-methyl-1,2-oxazol-3-yl)methyl(thiophen-3-yl)methylamino}ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Methyl-1,2-oxazol-3-yl)methyl-(thiophen-3-ylmethyl)amino]ethanesulfonyl fluoride
• Z4344192048
• 2-{[(5-methyl-1,2-oxazol-3-yl)methyl][(thiophen-3-yl)methyl]amino}ethane-1-sulfonyl fluoride
• 2-{(5-methyl-1,2-oxazol-3-yl)methyl(thiophen-3-yl)methylamino}ethane-1-sulfonyl fluoride

• Inchi： 1S/C12H15FN2O3S2/c1-10-6-12(14-18-10)8-15(3-5-20(13,16)17)7-11-2-4-19-9-11/h2,4,6,9H,3,5,7-8H2,1H3
• SMILES： S(CCN(CC1C=C(C)ON=1)CC1=CSC=C1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 402
• XLogP3: 1.7
• Topological Polar Surface Area: 100

Additional information on 2-{(5-methyl-1,2-oxazol-3-yl)methyl(thiophen-3-yl)methylamino}ethane-1-sulfonyl fluoride

Introduction to 2-{(5-methyl-1,2-oxazol-3-yl)methyl(thiophen-3-yl)methylamino}ethane-1-sulfonyl fluoride (CAS No. 2411223-98-6)

2-{(5-methyl-1,2-oxazol-3-yl)methyl(thiophen-3-yl)methylamino}ethane-1-sulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2411223-98-6, this compound represents a fascinating intersection of heterocyclic chemistry and fluorinated sulfonamide derivatives. The unique structural features of this molecule, particularly its incorporation of a 5-methyl-1,2-oxazole ring and a thiophen-3-yl moiety, make it a promising candidate for various applications in medicinal chemistry.

The sulfonyl fluoride group in the molecular structure is particularly noteworthy, as it is known for its reactivity and potential utility in the synthesis of more complex molecules. This reactivity makes it an attractive building block for the development of novel pharmaceutical agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, opening up new avenues for research and development.

In the context of modern drug discovery, the 5-methyl-1,2-oxazole ring is a well-studied pharmacophore that has shown promise in various therapeutic areas. Its ability to interact with biological targets in specific ways has led to its incorporation into numerous lead compounds. The presence of the thiophen-3-yl group further enhances the molecule's potential by introducing additional functionalization possibilities and influencing its electronic properties.

Recent studies have highlighted the importance of fluorinated sulfonamides in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. The compound in question, 2-{(5-methyl-1,2-oxazol-3-yl)methyl(thiophen-3-yl)methylamino}ethane-1-sulfonyl fluoride, embodies these principles by combining a fluorinated sulfonyl fluoride moiety with a 5-methyl-1,2-oxazole-thiophenyl scaffold. This combination has been shown to exhibit intriguing biological activities that warrant further exploration.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been employed to construct the desired framework. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the compound's complexity and potential utility.

One of the most compelling aspects of 2-{(5-methyl-1,2-oxazol-3-yl)methyl(thiophen-3-yl)methylamino}ethane-1-sulfonyl fluoride is its potential as an intermediate in the synthesis of more complex drug candidates. Researchers have been exploring its use in generating novel sulfonamide-based compounds that exhibit potent activity against various diseases. The structural versatility of this molecule allows for modifications at multiple sites, enabling the fine-tuning of its biological properties.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting the interactions between this molecule and potential biological targets. These predictions have guided experimental efforts and have helped to prioritize which derivatives are most likely to exhibit desirable pharmacological properties. The integration of computational methods with traditional synthetic approaches has significantly accelerated the drug discovery process.

Furthermore, the environmental impact of synthesizing such complex molecules is an important consideration. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize processes, ensuring that the production of 2-{(5-methyl-1,2-oxyzol)-3-ylmethyl(thiophen)-3-ylmethlamino}ethane -1-sulfonyl fluoride is both efficient and environmentally friendly.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of molecular interactions continues to evolve, compounds like 2-{(5-methyl -1 , 2 - oxazol - 3 - ylmethyl ( thiophen - 3 - ylmethy l) amino } ethane - 1 - sulfony lfluor ide are poised to play a crucial role in shaping the next generation of therapeutics.